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Compound of Interest

Compound Name: Citric acid-d4-1

Cat. No.: B15138044

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity of Citric acid-d4

(specifically, Citric acid-2,2,4,4-d4). This deuterated analog of citric acid is a critical tool in

metabolic research, clinical mass spectrometry, and as an internal standard in quantitative

analyses.[1][2][3][4] Understanding its isotopic purity is paramount for accurate and

reproducible experimental results.

Data Presentation: Isotopic and Chemical Purity
The isotopic and chemical purity of commercially available Citric acid-d4 can vary between

suppliers. The following table summarizes representative data from various sources. It is

crucial for researchers to consult the certificate of analysis for their specific batch.
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Supplier Product Name
Isotopic Purity
(atom % D)

Chemical
Purity

CAS Number

Cambridge

Isotope

Laboratories, Inc.

Citric acid

(2,2,4,4-D₄,

98%)

98% 98% 147664-83-3

Sigma-Aldrich
Citric acid-

2,2,4,4-d4
98 atom % D 98% (CP) 147664-83-3

MedChemExpres

s
Citric acid-d4 Not Specified 99.31% 147664-83-3

ChemScene Citric acid-d4 Not Specified ≥98% 147664-83-3

Note: "atom % D" refers to the percentage of deuterium at the specified labeled positions.[5] "

(CP)" indicates Chemically Pure.

Core Concepts in Isotopic Purity
For a deuterated compound like Citric acid-d4, "purity" encompasses both chemical and

isotopic purity.

Chemical Purity: Refers to the absence of any chemical contaminants that are not citric acid

or its isotopologues.

Isotopic Purity: Describes the extent to which the intended deuterium atoms have replaced

hydrogen atoms at the specified positions. Due to the nature of chemical synthesis, it is

practically impossible to achieve 100% isotopic purity. The final product will be a mixture of

isotopologues—molecules that are chemically identical but differ in their isotopic composition

(e.g., d3, d2, d1, and d0 species).

Two key terms are often used when discussing isotopic purity:

Isotopic Enrichment: The percentage of deuterium at a specific labeled position in a

molecule.
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Species Abundance: The percentage of the total population of molecules that have a

specific, complete isotopic composition.

Experimental Protocols for Determining Isotopic
Purity
The determination of isotopic purity for deuterated compounds like Citric acid-d4 relies on

sophisticated analytical techniques, primarily High-Resolution Mass Spectrometry (HRMS) and

Nuclear Magnetic Resonance (NMR) spectroscopy.

High-Resolution Mass Spectrometry (HRMS)
HRMS is a powerful technique for determining the isotopic distribution of a deuterated

compound.

Methodology:

Sample Preparation: A dilute solution of Citric acid-d4 is prepared in a suitable solvent (e.g.,

acetonitrile/water). For LC-MS/MS analysis, an internal standard may be added.

Instrumentation: A high-resolution mass spectrometer, often coupled with liquid

chromatography (LC) for sample introduction and separation, is used. Electrospray ionization

(ESI) is a common ionization technique for this type of analysis.

Data Acquisition: The instrument is operated in full scan mode to detect the molecular ions of

all isotopologues. The high resolution of the instrument allows for the separation of ions with

very small mass differences.

Data Analysis:

The mass spectrum will show a cluster of peaks corresponding to the different

isotopologues of Citric acid-d4 (e.g., M+0, M+1, M+2, M+3, M+4).

The relative abundance of each isotopologue is determined by integrating the area of its

corresponding peak.
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The isotopic purity is calculated based on the relative abundances of the H/D isotopolog

ions (D0-Dn).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy, particularly ¹H (proton) NMR, is highly effective for quantifying the amount

of residual hydrogen in a highly deuterated sample.

Methodology:

Sample Preparation: A precise amount of the Citric acid-d4 sample is dissolved in a

deuterated solvent (e.g., D₂O). A known amount of an internal standard with a distinct NMR

signal is added for quantitative analysis.

Instrumentation: A high-field NMR spectrometer is used to acquire the ¹H NMR spectrum.

Data Acquisition: A standard ¹H NMR spectrum is recorded. The parameters are optimized to

ensure accurate integration of the signals.

Data Analysis:

The signals from the residual protons in the Citric acid-d4 molecule are identified.

The integral of the residual proton signals is compared to the integral of the known internal

standard.

This comparison allows for the precise calculation of the amount of non-deuterated

species, and thus the overall isotopic enrichment.

Experimental Workflow Visualization
The following diagram illustrates a general workflow for the determination of the isotopic purity

of Citric acid-d4.
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Workflow for Isotopic Purity Determination of Citric Acid-d4
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Caption: General workflow for determining the isotopic purity of Citric Acid-d4.
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This guide provides a foundational understanding of the isotopic purity of Citric acid-d4. For

any specific application, it is imperative to refer to the supplier's documentation and perform

appropriate analytical validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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